Cas no 42782-96-7 (Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-16,16-dimethyl-9-oxo-, methyl ester, (5Z,11a,13E,15R)- (9CI))
42782-96-7 structure
Product Name:Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-16,16-dimethyl-9-oxo-, methyl ester, (5Z,11a,13E,15R)- (9CI)
CAS No:42782-96-7
MF:C23H38O5
MW:394.54482793808
CID:332986
PubChem ID:6442635
Update Time:2025-04-19
Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-16,16-dimethyl-9-oxo-, methyl ester, (5Z,11a,13E,15R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-16,16-dimethyl-9-oxo-, methyl ester, (5Z,11a,13E,15R)- (9CI)
- methyl (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E)-3-hydroxy-4,4-dimethyloct-1-enyl]-5-oxocyclopentyl]hept-5-enoate
- 16,16-Dimethyl-pge2 methyl ester
- 16,16-Dimethylprostaglandin E2 methyl ester
- 42782-96-7
-
- Inchi: 1S/C23H38O5/c1-5-6-15-23(2,3)21(26)14-13-18-17(19(24)16-20(18)25)11-9-7-8-10-12-22(27)28-4/h7,9,13-14,17-18,20-21,25-26H,5-6,8,10-12,15-16H2,1-4H3/b9-7-,14-13+/t17-,18-,20-,21?/m1/s1
- InChI Key: HOJJZXINRFKRGT-NKLQCYAOSA-N
- SMILES: O[C@@H]1CC([C@H](C/C=C\CCCC(=O)OC)[C@H]1/C=C/C(C(C)(C)CCCC)O)=O
Computed Properties
- Exact Mass: 394.27192431g/mol
- Monoisotopic Mass: 394.27192431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 13
- Complexity: 549
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 83.8Ų
Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-16,16-dimethyl-9-oxo-, methyl ester, (5Z,11a,13E,15R)- (9CI) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
42782-96-7 (Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-16,16-dimethyl-9-oxo-, methyl ester, (5Z,11a,13E,15R)- (9CI)) Related Products
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